6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

• IUPAC Name: 6-fluoro-3-piperidin-4-yl-1,2-benzoxazole
• InChI: InChI=1S/C12H13FN2O/c13-9-1-2-10-11(7-9)16-15-12(10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: MRMGJMGHPJZSAE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NOC3=C2C=CC(=C3)F
• Molecular Formula: C12H13FN2O
• DSSTOX Substance ID: DTXSID50233083
• Molecular Weight: 220.24 g/mol
• CAS RN: 84163-77-9

Description

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole, also known as 6-F-BISO, is an important synthetic compound that has been used in a variety of scientific research applications. It is a synthetic molecule that is composed of fluorine, piperidine, and benzisoxazole groups. 6-F-BISO has the potential to be used in a variety of research applications due to its unique properties.

Scientific Research Applications

• Antibacterial, Antifungal, and Antioxidant Activity : Thiourea and urea derivatives of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole have shown promising antibacterial, antifungal, and antioxidant activities, potentially exceeding those of standard drugs (H. Sudhamani et al., 2015).

• Antiproliferative Activity Against Carcinoma Cells : Novel derivatives of this compound exhibit potent antiproliferative activity against various carcinoma cells. The N-terminal substitution at the heterocyclic ring plays a significant role in this activity (S. Benaka Prasad et al., 2009).

• Potential as an Antipsychotic Drug : Studies have shown that derivatives of this compound can act as antipsychotic drugs by decreasing extrapyramidal symptoms and affecting dopamine and serotonin receptors in mice (S. Chandra & C. SharadaA, 2014).

• Anti-inflammatory and Antimicrobial Properties : Some novel compounds derived from this chemical show promising anti-inflammatory and antimicrobial properties (S. Rathod et al., 2008).

• Phosphoramidate Derivatives as Antimicrobial Agents : Phosphoramidate derivatives of this compound display promising antibacterial and antifungal activity, suggesting potential as future antimicrobial drug candidates (Munichandra Reddy Sivala et al., 2020).

• Inhibitor of Acetylcholinesterase : 6-[11C]methoxy-3-[2-(1-(phenylmethyl)-4-piperidinyl)ethyl]-1,2-benzisoxazole is a high-affinity reversible inhibitor of acetylcholinesterase (C. Brown-Proctor et al., 1999).

• Hirshfeld Surface Analysis : A novel bioactive heterocycle of this compound demonstrates antiproliferative activity and stability, aided by inter and intra-molecular hydrogen bonds (S. Benaka Prasad et al., 2018).

• Neuroleptic Activity : Certain compounds related to this compound have been synthesized and shown potential as neuroleptic agents (J. Strupczewski et al., 1985).

• Cholinesterase Inhibitors : This compound has been a focus in the synthesis of new cholinesterase inhibitors, which have shown promising activity against various species (K. Rangappa & Basappa, 2005).

Safety and Hazards

The safety information available suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured. The compound has been classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, STOT SE 3.

Synthesis routes and methods I

Procedure details

2,4-difluorophenyl-(4-piperidinyl)-methanone oxime hydrochloride (5.52 g, 20 mmol) is added to 25 ml of 50% potassium hydroxide; reflux for 4 hours, cooled to room temperature, and extracted with toluene (25 ml×2). The combined organic phases are dried over anhydrous magnesium sulfate, filtered, evaporated to dryness under reduced pressure, and recrystallized in diethyl ether, to obtain 3.3 g of a product, with a yield of 75%.

Synthesis routes and methods II

Procedure details

To the suspension of 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole hydrochloride (25 grams) (formula-6) dissolved in water (100 ml), added aqueous sodium hydroxide (4.8 grams in 20 ml water). Stirred for 20 min and filtered the precipitated solid. Washed the solid with cold water and dried to obtain the title compound.

Synthesis routes and methods III

Procedure details

A suspension of 11 g of 4-(2,4-difluoro-benzoyl)piperidine-oxime hydrochloride and 25 g of potassium hydroxide in 25 ml of water is heated to boiling with stirring for 2 hours. The reaction mixture is cooled to room temperature and extracted with toluene. The organic phase is dried over anhydrous sodium sulfate and evaporated in vacuo. The residual crude product is recrystallized from petroleum ether. Thus 7.1 g of the title compound are obtained. According to HPLC MS analysis the product contains 5% of 4-{6-[4′-(6′-fluoro-1′,2′-benzisoxazol-3′-yl)-piperidine-1′-yl]-1,2-benzisoxazol-3-yl}-piperidine, as a contamination (compound of the Formula VI).